Cas no 910-31-6 (3β-Chlorocholest-5-ene)

Cholesterol chloride is a chemical substance with the molecular formula of c27h45cl< Br>

3β-Chlorocholest-5-ene structure

Product Name:3β-Chlorocholest-5-ene

CAS No:910-31-6

Molecular Formula:C₂₇H₄₅Cl

Molecular Weight:405.099207639694

MDL:MFCD29916899

CID:40209

PubChem ID:24892978

3β-Chlorocholest-5-ene Properties

Names and Identifiers

- Cholesteryl chloride
- 3-beta-chlorocholest-5-ene
- (3beta)-3-chlorocholest-5-ene
- Cholesterol chloride
- 3-chloro-,3.beta.-Cholest-5-ene
- Cholest-5-ene, 3beta-chloro-
- Cholest-5-ene, 3-chloro-, (3beta)-
- Cholest-5-ene,3-chloro,(3β)-
- BETA-CHLORO-5-CHOLESTENE
- 5-CHOLESTEN-3BETA-CHLORIDE
- CHOLESTERYL CHLORIDE(RG)
- Cholesteryl Chloride froM Beef Fat
- 3-Chlorocholestene
- 5-Cholesten-3β-chloride
- 3beta-Chlorocholest-5-ene
- (8S,9R,10R,13R,14S)-3-Chloro-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-d
- (3β)-3-Chlorocholest-5-ene (ACI)
- Cholest-5-ene, 3β-chloro- (6CI, 7CI, 8CI)
- 3β-Chlorocholest-5-ene
- 3β-Cholesteryl chloride
- NSC 2084
- +Expand
- MDL： MFCD29916899
- InChIKey： OTVRYZXVVMZHHW-DPAQBDIFSA-N
- Inchi： 1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
- SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)Cl
- BRN： 2703655

Computed Properties

Exact Mass: 404.320979g/mol
Surface Charge: 0
XLogP3: 9.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 5
Monoisotopic Mass: 404.320979g/mol
Monoisotopic Mass: 404.320979g/mol
Topological Polar Surface Area: 0Å²
Heavy Atom Count: 28
Complexity: 591
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: 8.63520
PSA: 0.00000
Refractive Index: 1.6281 (estimate)
Boiling Point: 488.29°C (rough estimate)
Melting Point: 94.0 to 99.0 deg-C
Flash Point: 249.6 °C
Color/Form: Not determined
Solubility: Not determined
Specific Rotation: -30 º (c=1, chloroform)
Optical Activity: [α]25/D −24°, c = 1 in chloroform
Density: 0.9160 (rough estimate)

3β-Chlorocholest-5-ene Security Information

WGK Germany：3
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
TSCA：Yes

3β-Chlorocholest-5-ene Customs Data

HS CODE：29035990
Customs Data：

China Customs Code:
29035990

3β-Chlorocholest-5-ene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003PC0-1g	(8S,9S,10R,13R,14S,17R)-3-Chloro-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene	910-31-6	95%	1g	$34.00	2024-04-20
A2B Chem LLC	AB72000-1g	(8S,9S,10R,13R,14S,17R)-3-Chloro-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene	910-31-6	95%	1g	$19.00	2024-04-19
Aaron	AR003PKC-1g	(8S,9S,10R,13R,14S,17R)-3-Chloro-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene	910-31-6	95%	1g	$10.00	2024-07-18
abcr	AB114975-25 g	Cholesteryl chloride, 98%; .	910-31-6	98%	25 g	€80.80	2023-07-20
Ambeed	A510458-5g	(3S,8S,9S,10R,13R,14S,17R)-3-Chloro-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene	910-31-6	98%	5g	$22.0
Chemenu	CM201185-500g	3-Cholesteryl chloride	910-31-6	95%	500g	$309
Cooke Chemical	A2477112-1g	Cholesteryl chloride	910-31-6	>95.0%(HPLC)	1g	RMB 47.20	2023-09-07
eNovation Chemicals LLC	Y1014993-25g	(8S,9S,10R,13R,14S,17R)-3-Chloro-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene	910-31-6	95.0%	25g	$240	2022-09-08
Key Organics Ltd	AS-75279-1MG	(1R,3aS,3bS,9aR,9bS,11aR)-7-chloro-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene	910-31-6	>95%	1mg	£37.00	2023-09-09
TRC	C596045-5g	3β-Chlorocholest-5-ene	910-31-6		5g	$ 50.00	2022-06-06

3β-Chlorocholest-5-ene Synthesis

Synthetic Circuit 1

57-88-5

910-31-6

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: A multigram preparative synthesis of cholest-4-en-3α,6β- and -3α,6α-diols

Zhao, Kejun; Wang, Yongfeng; Billington, David C., Synthetic Communications, 2001, 31(17), 2619-2624

Synthetic Circuit 2

57-88-5

910-31-6

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C; 0 °C → 23 °C; 12 h, 22 ± 1 °C
1.2 Reagents: Chlorotrimethylsilane Catalysts: Titanium tetrachloride Solvents: Dichloromethane ; -78 °C; -78 °C → 23 °C; 30 min, 22 ± 1 °C
1.3 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water ; 22 ± 1 °C

Reference

: Ti-Catalyzed Radical Alkylation of Secondary and Tertiary Alkyl Chlorides Using Michael Acceptors

Wu, Xiangyu; Hao, Wei; Ye, Ke-Yin; Jiang, Binyang; Pombar, Gisselle; et al, Journal of the American Chemical Society, 2018, 140(44), 14836-14843

Synthetic Circuit 3

57-88-5

910-31-6

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: Stereochemistry of some salts derived from 3,5-cyclocholestan-6-one. Attempted syntheses of some 3,5-cyclosteroidal systems

Billig, Ernst, 1962, , ,

Synthetic Circuit 4

604-35-3

910-31-6

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Diethyl ether

Reference

: A new preparation of steroid halides

Broome, J.; Brown, B. R.; Summers, G. H. R., Journal of the Chemical Society, 1957, 2071, 2071-3

Synthetic Circuit 5

57-88-5

910-31-6

Reaction Conditions

1.1 Reagents: Alumina , Thionyl chloride

Reference

: Neighboring carbon and hydrogen. XXIII. Homoallylic systems. 3,5-Cyclocholestan-6β-yl chloride

Kosower, Edward M.; Winstein, S., Journal of the American Chemical Society, 1956, 78, 4354-8

Synthetic Circuit 6

57-88-5

910-31-6

Reaction Conditions

1.1 Reagents: 2,2-Dichloro-1,3-dicyclohexyl-4,5-imidazolidinedione Solvents: Dichloromethane ; 2 h, rt

Reference

: Dihaloimidazolidinediones as versatile halodehydrating agents

Moerdyk, Jonathan P.; Bielawski, Christopher W., Chemistry - A European Journal, 2014, 20(42), 13487-13490

3β-Chlorocholest-5-ene Raw materials

3β-Chlorocholest-5-ene Preparation Products

3β-Chlorocholest-5-ene (910-31-6)

3β-Chlorocholest-5-ene Suppliers

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:910-31-6)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:910-31-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:910-31-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:910-31-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3β-Chlorocholest-5-ene Related Literature

1. Thermomechanical coupling, heat conduction and director rotation in cholesteric liquid crystals studied by molecular dynamics simulation

Sten Sarman,Aatto Laaksonen Phys. Chem. Chem. Phys. 2013 15 3442
2. Topological defects in cholesteric liquid crystals induced by monolayer domains with orientational chirality

Núria Petit-Garrido,Rahul P. Trivedi,Francesc Sagués,Jordi Ignés-Mullol,Ivan I. Smalyukh Soft Matter 2014 10 8163
3. Palladium chloride–π-allyl complexes from calciferol and related compounds

Derek H. R. Barton,Henri Patin J. Chem. Soc. Chem. Commun. 1977 799
4. Transformable nanostructures of cholesteryl-containing rhomboidal metallacycles through hierarchical self-assembly

Li-Jun Chen,Bo Jiang,Hai-Bo Yang Org. Chem. Front. 2016 3 579
5. Fabrication of cholesteric liquid crystal microcapsulates by interfacial polymerization and potential as photonic materials

Jinbao Guo,Jiumin Zhang,Qi Zhang,Nan Jiang,Jie Wei RSC Adv. 2013 3 21620
6. Photocontrollable fluorogenic probes for visualising near-membrane copper(ii) in live cells

Buxiang Chen,Liulin Wang,Yanfei Zhao,Yun Ni,Chenqi Xin,Chengwu Zhang,Jinhua Liu,Jingyan Ge,Lin Li,Wei Huang RSC Adv. 2017 7 31093
7. Dehalogenation of vicinal dihalo compounds by 1,1′-bis(trimethylsilyl)-1H,1′H-4,4′-bipyridinylidene for giving alkenes and alkynes in a salt-free manner

Supriya Rej,Suman Pramanik,Hayato Tsurugi,Kazushi Mashima Chem. Commun. 2017 53 13157
8. Nematic ionic liquid crystals based on pyridinium salts derived from 4-hydroxypyridine

Amalia Pan?,Iuliana Pasuk,Marin Micutz,Viorel C?rcu CrystEngComm 2016 18 5066
9. Chiral-nematic liquid crystals as one dimensional photonic materials in optical sensors

D. J. Mulder,A. P. H. J. Schenning,C. W. M. Bastiaansen J. Mater. Chem. C 2014 2 6695
10. Generalized drift velocity of a cholesteric texture in a temperature gradient

Alain Dequidt,Guilhem Poy,Patrick Oswald Soft Matter 2016 12 7529

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Suzhou Senfeida Chemical Co., Ltd

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Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:910-31-6)3β-Chlorocholest-5-ene

Purity:99%/99%

Quantity:100g/500g

Price($):215.0/712.0

Cas no 910-31-6 (3β-Chlorocholest-5-ene)

3β-Chlorocholest-5-ene Properties

Names and Identifiers

Computed Properties

Experimental Properties

3β-Chlorocholest-5-ene Security Information

3β-Chlorocholest-5-ene Customs Data

China Customs Code:

3β-Chlorocholest-5-ene Price

3β-Chlorocholest-5-ene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

3β-Chlorocholest-5-ene Raw materials

3β-Chlorocholest-5-ene Preparation Products

3β-Chlorocholest-5-ene Suppliers

3β-Chlorocholest-5-ene Related Literature

Related Categories

910-31-6 (3β-Chlorocholest-5-ene) Related Products